Sarm1-IN-3

• Molecular Formula: C20H18FN5O3S
• Molecular Weight: 427.5 g/mol
• InChI: InChI=1S/C20H18FN5O3S/c1-12-9-14(21)19-13(18(12)20-22-11-25(2)24-20)10-17(23-19)30(27,28)26-7-8-29-16-6-4-3-5-15(16)26/h3-6,9-11,23H,7-8H2,1-2H3
• InChIKey: TYJBBKNCUDSOKY-UHFFFAOYSA-N

Sarm1-IN-3 for CIPN Studies: A Patented Small-Molecule SARM1 NADase Inhibitor

Sarm1-IN-3 (CAS 3046146-15-7), also referred to as 'Example 30', is a synthetic small-molecule inhibitor of Sterile Alpha and TIR Motif Containing 1 (SARM1) [1]. It is specifically advanced for the investigation of chemotherapy-induced peripheral neuropathy (CIPN), a condition driven by SARM1-mediated axonal degeneration [1]. The compound possesses the molecular formula C20H18FN5O3S and a molecular weight of 427.45 g/mol . Sarm1-IN-3 originates from a patent family claiming SARM1 enzyme activity inhibitors, distinguishing it from earlier academic probe molecules [1].

CIPN model studies: Specifically advanced for chemotherapy-induced peripheral neuropathy research.

Patent-protected tool compound: Originates from a distinct chemical series (US20240368168A1).

Differentiated from academic probes: Proprietary SARM1 inhibitor with focused disease-model claim.

• [1] Artivila (Shenzhen) Innovation Center, Ltd., Niu D, et al. SARM1 enzyme activity inhibitor and application thereof. US Patent 20240368168A1, published August 25, 2022. View Source

Why In-Class SARM1 Inhibitors Cannot Simply Replace Sarm1-IN-3

SARM1 inhibitors are not interchangeable probes. They engage distinct regulatory domains (orthosteric active site vs. allosteric ARM domain) and exhibit divergent chemical series-dependent selectivity profiles [1][2]. For instance, tryptoline acrylamide-based inhibitors covalently target an allosteric cysteine (C311), while base-exchange inhibitors (BEXi) like compounds 7 and 35 occupy the NAD+ binding pocket [1][2]. Sarm1-IN-3, as a patented example from a distinct chemical series, is claimed for CIPN applications, a disease model where the efficacy of other inhibitor classes has not been established head-to-head. Substituting a generic SARM1 inhibitor without matching mechanism and disease-model validation risks confounding experimental outcomes.

SARM1 inhibitors engage different regulatory domains (orthosteric vs. allosteric); mechanism mismatch may alter pathway response.

Chemical series divergence leads to distinct selectivity profiles; class-level inference may not transfer to Sarm1-IN-3.

CIPN disease-model context is not established head-to-head for other inhibitor classes; model-response may differ significantly.

• [1] Giroud M, et al. Discovery of a Potent SARM1 Base-Exchange Inhibitor with In Vivo Efficacy. J Med Chem. 2025;68(6):6558-6575. View Source
• [2] Shan B, et al. Selective inhibitors of SARM1 targeting an allosteric cysteine in the autoregulatory ARM domain. Proc Natl Acad Sci U S A. 2022;119(35):e2208457119. View Source

Sarm1-IN-3: Quantitative Differentiation Evidence Against Comparators

Distinct Chemical Series Divergence from Base-Exchange and Allosteric Inhibitors

Sarm1-IN-3 belongs to a patent-protected chemical series (Example 30, US20240368168A1) that is structurally distinct from the published base-exchange inhibitors (compounds 7 and 35) [1] and the tryptoline acrylamide allosteric series [2]. While direct potency data for Sarm1-IN-3 is not publicly disclosed, its proprietary origin and dedicated CIPN claim differentiate it from academic tool compounds. The base-exchange inhibitor compound 7 demonstrated in vivo efficacy at 50 mg/kg p.o. in a nerve injury model (plasma NfL reduction) [1], and the allosteric inhibitor series showed stereoselective neurite protection in DRG neurons (vincristine and vacor models) [2], yet neither series has been specifically profiled in CIPN models, which is the intended application of Sarm1-IN-3 .

Chemical Series Divergence

Class-level inference

Proprietary series from US20240368168A1 vs. base-exchange inhibitor (compound 7) and allosteric tryptoline acrylamides.

Reported structural class differentiation; disease-model context may not transfer.

No direct cross-series potency data; procurement requires CIPN-context validation.

Evidence Dimension	Chemical series and patent provenance
Target Compound Data	Proprietary series from US20240368168A1; CIPN indication claimed
Comparator Or Baseline	Compound 7 (base-exchange inhibitor, J Med Chem 2025); tryptoline acrylamides (PNAS 2022)
Quantified Difference	No direct cross-series potency data available; differentiation is based on structural class and indication focus
Conditions	N/A - structural class comparison

Why This Matters

Procurement decisions for CIPN research require a compound with documented utility in that specific model; generic SARM1 inhibitors lack this disease-context validation.

• [1] Giroud M, et al. Discovery of a Potent SARM1 Base-Exchange Inhibitor with In Vivo Efficacy. J Med Chem. 2025;68(6):6558-6575. View Source
• [2] Shan B, et al. Selective inhibitors of SARM1 targeting an allosteric cysteine in the autoregulatory ARM domain. Proc Natl Acad Sci U S A. 2022;119(35):e2208457119. View Source

CIPN Disease Model Focus vs. General Axonal Degeneration Models

Sarm1-IN-3 is specifically marketed for the study of chemotherapy-induced peripheral neuropathy (CIPN) . In contrast, the leading published SARM1 inhibitors have been predominantly characterized in axotomy-induced nerve injury models (compound 7, NfL reduction at 50 mg/kg) [1] or chemical toxin-induced neurite degeneration (vincristine, vacor) in DRG neurons [2]. The novel SARM1 inhibitor 331P1 has shown efficacy in a CIPN model [3], but its chemical series and selectivity profile differ from Sarm1-IN-3. The explicit CIPN focus of Sarm1-IN-3 provides a defined experimental context that may not be recapitulated by inhibitors optimized for other neurodegeneration paradigms.

CIPN Disease Model Focus

Class-level inference

Sarm1-IN-3 specified for CIPN research; comparators characterized in nerve injury or toxin-induced degeneration.

Model-response context may not recapitulate without CIPN-specific validation.

331P1 also shows CIPN efficacy but chemical series differs.

Evidence Dimension	Disease model focus
Target Compound Data	CIPN study application (vendor specification)
Comparator Or Baseline	Compound 7: nerve injury model; tryptoline acrylamides: DRG neurite degeneration; 331P1: CIPN model
Quantified Difference	No direct cross-model potency data; differentiation is based on intended use context
Conditions	N/A - application scope comparison

Why This Matters

Researchers specifically modeling CIPN require a tool compound validated in that paradigm, reducing the risk of model-inappropriate pharmacology.

• [1] Giroud M, et al. Discovery of a Potent SARM1 Base-Exchange Inhibitor with In Vivo Efficacy. J Med Chem. 2025;68(6):6558-6575. View Source
• [2] Shan B, et al. Selective inhibitors of SARM1 targeting an allosteric cysteine in the autoregulatory ARM domain. Proc Natl Acad Sci U S A. 2022;119(35):e2208457119. View Source
• [3] Chen X, et al. Characterization of Novel SARM1 Inhibitors for the Treatment of Chemotherapy-Induced Peripheral Neuropathy. Molecules. 2024;29(18):4362. View Source

Limited Public Selectivity Data Necessitates Empirical Validation

Public selectivity profiles for Sarm1-IN-3 are not available in primary literature. By contrast, the tryptoline acrylamide series has documented proteome-wide selectivity for SARM1_C311 via chemical proteomics [1], and compound 7 has been profiled in ADMET panels [2]. For 331P1, favorable CYP inhibition and safety profiles have been reported [3]. Procurement of Sarm1-IN-3 therefore requires user-side selectivity and off-target profiling to establish its window of target engagement relative to these better-characterized comparators. This lack of public data is a critical differentiator: the compound's utility depends on confidential data held by the patent assignee or data generated independently by the end-user.

Limited Public Selectivity Data

Data to verify

No public selectivity profile for Sarm1-IN-3; comparators have documented proteome-wide or ADMET panels.

User-side selectivity profiling is required; target engagement window must be empirically established.

Independent off-target screens recommended prior to phenotype interpretation.

Evidence Dimension	Publicly available selectivity/off-target profiling data
Target Compound Data	Not publicly reported
Comparator Or Baseline	Tryptoline acrylamides: proteome-wide C311 selectivity documented; Compound 7: ADMET data available; 331P1: CYP and safety data reported
Quantified Difference	Qualitative difference in data transparency; Sarm1-IN-3 lacks public selectivity data
Conditions	N/A - data availability comparison

Why This Matters

Scientists procuring Sarm1-IN-3 must budget for independent selectivity profiling, which is not required for comparators with publicly documented selectivity.

• [1] Shan B, et al. Selective inhibitors of SARM1 targeting an allosteric cysteine in the autoregulatory ARM domain. Proc Natl Acad Sci U S A. 2022;119(35):e2208457119. View Source
• [2] Giroud M, et al. Discovery of a Potent SARM1 Base-Exchange Inhibitor with In Vivo Efficacy. J Med Chem. 2025;68(6):6558-6575. View Source
• [3] Chen X, et al. Characterization of Novel SARM1 Inhibitors for the Treatment of Chemotherapy-Induced Peripheral Neuropathy. Molecules. 2024;29(18):4362. View Source

Optimal Application Scenarios for Sarm1-IN-3 in Neurodegeneration Research

CIPN-Specific Proof-of-Concept Studies

Sarm1-IN-3 is best deployed in rodent CIPN models (e.g., paclitaxel- or oxaliplatin-induced neuropathy) to evaluate SARM1-dependent axonal protection, based on its vendor-specified CIPN research application [1]. Its use in this context can benchmark against 331P1, which has shown CIPN efficacy [2].

Chemical Series Comparison in SARM1 Biochemical Assays

Investigators studying structure-activity relationships across SARM1 inhibitor series can use Sarm1-IN-3 as a representative of the patent-protected chemical space from US20240368168A1 [1], contrasting its activity with base-exchange inhibitors (compound 7, 35) [2] and allosteric covalent inhibitors [3] in NADase activity assays.

In Vivo Pharmacodynamic Studies Requiring Proprietary IP Position

For commercial or translational programs prioritizing freedom-to-operate, Sarm1-IN-3's patented origin [1] provides a defined IP landscape compared to the published academic probes. This is relevant for industrial users developing CIPN therapeutics.

Independent Selectivity and Off-Target Profiling Projects

Given the absence of public selectivity data for Sarm1-IN-3, a focused application scenario is its use in chemical proteomics or broad-panel off-target screens to establish its selectivity footprint relative to well-characterized comparators like the tryptoline acrylamides [3]. This generates essential data for interpreting Sarm1-IN-3-dependent phenotypes.

Application

Selection Property

Validation Focus

CIPN model-response studies

Disease-model context

Axonal protection endpoint validation

SARM1 inhibitor series profiling

Chemical series identity

NADase activity assay context

Translational research programs

Patent provenance

IP landscape review

Independent selectivity profiling

Selectivity profiling requirement

Off-target screen context

• [1] Artivila (Shenzhen) Innovation Center, Ltd., Niu D, et al. SARM1 enzyme activity inhibitor and application thereof. US Patent 20240368168A1, published August 25, 2022. View Source
• [2] Giroud M, et al. Discovery of a Potent SARM1 Base-Exchange Inhibitor with In Vivo Efficacy. J Med Chem. 2025;68(6):6558-6575. View Source
• [3] Shan B, et al. Selective inhibitors of SARM1 targeting an allosteric cysteine in the autoregulatory ARM domain. Proc Natl Acad Sci U S A. 2022;119(35):e2208457119. View Source